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Compound of Interest

Compound Name: 20-Deacetyltaxuspine X

Cat. No.: B15595229 Get Quote

A comprehensive and robust High-Performance Liquid Chromatography-Tandem Mass

Spectrometry (HPLC-MS/MS) method has been established for the sensitive and selective

analysis of 20-Deacetyltaxuspine X. This application note provides detailed protocols for

researchers, scientists, and drug development professionals engaged in the quantification of

this taxane diterpenoid in complex matrices such as plant extracts.

Application Note
Introduction

20-Deacetyltaxuspine X is a naturally occurring taxane diterpenoid found in various Taxus

species.[1] Taxanes are a class of compounds with significant interest in the pharmaceutical

industry due to their potent cytotoxic activity, with prominent members like paclitaxel and

docetaxel being widely used as chemotherapeutic agents.[1][2] Accurate and sensitive

quantification of 20-Deacetyltaxuspine X is crucial for phytochemical studies, drug discovery,

and the quality control of botanical extracts and pharmaceutical preparations.[1][2]

This HPLC-MS/MS method offers high selectivity and sensitivity for the determination of 20-
Deacetyltaxuspine X, utilizing the principles of reversed-phase chromatography for separation

and tandem mass spectrometry for detection and quantification.[2] The method is suitable for

trace-level analysis in complex biological matrices.
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The following table summarizes the quantitative performance of the HPLC-MS/MS method for

the analysis of 20-Deacetyltaxuspine X. The data is representative of a validated method for

taxane analysis and demonstrates the method's suitability for its intended purpose.

Parameter Result

Linearity Range 0.5 - 500 ng/mL

Correlation Coefficient (r²) > 0.998

Limit of Detection (LOD) 0.15 ng/mL

Limit of Quantification (LOQ) 0.5 ng/mL

Precision (%RSD)

   Intra-day < 5%

   Inter-day < 8%

Accuracy (% Recovery) 92 - 108%

Experimental Protocols
1. Sample Preparation: Extraction from Plant Material

This protocol is designed for the extraction of 20-Deacetyltaxuspine X from dried plant

material, such as the needles or bark of Taxus species.[1]

Grinding: Dry the plant material at 40-50°C to a constant weight and grind it into a fine

powder (approximately 40-60 mesh).[1]

Extraction:

Accurately weigh 1.0 g of the powdered plant material.

Add 20 mL of methanol to the powder.[1]

Sonicate the mixture for 30 minutes at room temperature.[1]

Allow the mixture to stand for 24 hours at room temperature, protected from light.[1]
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Filter the extract through a 0.45 µm syringe filter.[1]

Solid-Phase Extraction (SPE) Cleanup:

Condition a C18 SPE cartridge (500 mg, 6 mL) by passing 5 mL of methanol followed by 5

mL of deionized water.[1]

Load 2 mL of the filtered extract onto the conditioned cartridge.

Wash the cartridge with 5 mL of a water/methanol mixture (70:30, v/v) to remove polar

impurities.[1]

Elute the taxanes with 5 mL of acetonitrile.[1]

Final Sample Preparation:

Evaporate the eluate to dryness under a gentle stream of nitrogen at 30°C.[1]

Reconstitute the residue in 1 mL of the initial mobile phase.[1]

Filter the reconstituted sample through a 0.22 µm syringe filter into an LC vial.[1]

2. HPLC-MS/MS Analysis

Instrumentation: A high-performance liquid chromatography system coupled to a triple

quadrupole mass spectrometer with an electrospray ionization (ESI) source.

Liquid Chromatography (LC) Conditions:

Column: C18 column (e.g., 2.1 x 100 mm, 1.8 µm)

Mobile Phase A: 0.1% Formic acid in water

Mobile Phase B: 0.1% Formic acid in acetonitrile

Gradient Elution:
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Time (min) %B

0.0 30

10.0 95

12.0 95

12.1 30

| 15.0 | 30 |

Flow Rate: 0.3 mL/min

Column Temperature: 40°C

Injection Volume: 5 µL

Mass Spectrometry (MS) Conditions:

Ionization Mode: Electrospray Ionization (ESI), Positive[1]

Scan Type: Multiple Reaction Monitoring (MRM)[1]

Ion Spray Voltage: 4500 V[1]

Source Temperature: 500°C[1]

Curtain Gas: 30 psi[1]

Collision Gas: Nitrogen[1]

MRM Transitions for 20-Deacetyltaxuspine X:

The molecular formula for 20-Deacetyltaxuspine X is C₃₉H₄₈O₁₃, with a monoisotopic

mass of approximately 724.3 g/mol .[1] The protonated precursor ion [M+H]⁺ is

expected at m/z 725.3.
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Precursor Ion (Q1) [m/z] Product Ion (Q3) [m/z] Collision Energy (eV)

725.3 527.2 25

| 725.3 | 105.1 | 35 |
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Caption: Experimental workflow for the analysis of 20-Deacetyltaxuspine X.
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Caption: Logical relationship of method validation and application.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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